Cas no 2411283-98-0 (3-3-(trifluoromethyl)phenylazetidine-1-sulfonyl fluoride)

• Product Name: 3-3-(trifluoromethyl)phenylazetidine-1-sulfonyl fluoride
• CAS No: 2411283-98-0
• MF: C₁₀H₉F₄NO₂S
• MW: 283.242575407028
• CID: 6040979
• PubChem ID: 154879517
• Update Time: 2025-05-23

3-3-(trifluoromethyl)phenylazetidine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-3-(trifluoromethyl)phenylazetidine-1-sulfonyl fluoride
• EN300-26622252
• Z3766052604
• 2411283-98-0
• 3-[3-(Trifluoromethyl)phenyl]azetidine-1-sulfonyl fluoride

• Inchi： 1S/C10H9F4NO2S/c11-10(12,13)9-3-1-2-7(4-9)8-5-15(6-8)18(14,16)17/h1-4,8H,5-6H2
• InChI Key： AAUXOIYMQLPMMW-UHFFFAOYSA-N
• SMILES： S(N1CC(C2C=CC=C(C(F)(F)F)C=2)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 283.02901235g/mol
• Monoisotopic Mass: 283.02901235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-3-(trifluoromethyl)phenylazetidine-1-sulfonyl fluoride

Exploring the Structural and Functional Properties of 3-(3-(Trifluoromethyl)phenyl)azetidine-1-sulfonyl Fluoride (CAS No. 2411283-98-0)

The compound 3-(3-(trifluoromethyl)phenyl)azetidine-1-sulfonyl fluoride (CAS No. 2411283-98-0) represents a novel class of organofluorine derivatives with unique structural features that have garnered significant attention in contemporary medicinal chemistry. Its molecular framework combines a trifluoromethyl-substituted phenyl ring, an azetidine heterocycle, and a sulfonyl fluoride moiety, each contributing to its pharmacological potential. Recent studies highlight the role of such hybrid structures in modulating enzyme activity and enhancing metabolic stability, making this compound a promising candidate for drug discovery.

The integration of a trifluoromethyl group into aromatic systems is well-documented for its ability to improve lipophilicity and bioavailability while resisting metabolic degradation. In this compound, the electron-withdrawing nature of the trifluoromethyl substituent at the 3-position of the phenyl ring influences the electronic distribution across the molecule, potentially affecting binding interactions with target proteins. This structural element aligns with current trends in fluorine-containing drug design, where fluorination is strategically employed to optimize pharmacokinetic profiles.

The azetidine core (N-heterocyclic scaffold) introduces additional conformational rigidity and hydrogen-bonding capabilities, which are critical for receptor-ligand interactions. Azetidines are increasingly utilized in pharmaceutical research due to their ability to mimic natural product scaffolds and their compatibility with diverse functionalization strategies. The presence of this four-membered nitrogen-containing ring in the molecule may facilitate selective targeting of G protein-coupled receptors (GPCRs), a key focus area in modern therapeutics.

The sulfonyl fluoride functionality (sulfonamide precursor) serves as a versatile handle for further chemical modifications. Recent advancements in click chemistry and bioorthogonal reactions have demonstrated that such groups can be efficiently converted into sulfonamides or other bioactive moieties under mild conditions. This feature positions the compound as a valuable intermediate in combinatorial chemistry approaches aimed at generating libraries of small-molecule probes.

Structural analysis via X-ray crystallography and computational modeling has revealed that the spatial arrangement of substituents in this compound creates a favorable binding pocket for kinases, particularly those involved in cancer signaling pathways. The trifluoromethyl group’s steric bulk may hinder off-target interactions, while the azetidine ring’s geometry could enhance selectivity over closely related enzymes. These findings are consistent with emerging research on fluorinated kinase inhibitors as precision oncology tools.

Synthetic methodologies for this compound leverage transition-metal-catalyzed cross-coupling reactions, particularly those involving aryl triflates or boronic acids bearing trifluoromethyl groups. Recent publications emphasize palladium-mediated C–N bond formation as an efficient route to construct the azetidine scaffold, followed by sulfonylation using fluorinated reagents under controlled conditions. Such protocols reflect advances in green chemistry principles by minimizing waste generation and energy consumption during synthesis.

Beyond its direct applications, derivatives of this compound have shown promise as fluorescent probes for live-cell imaging studies. The inherent fluorescence properties of trifluoromethylated aromatic systems can be tuned through strategic substitution patterns, enabling real-time monitoring of intracellular processes such as ion transport or enzyme activity without perturbing cellular homeostasis—a critical requirement for high-throughput screening platforms.

In vitro assays using human cell lines have demonstrated dose-dependent inhibition of specific proteases associated with neurodegenerative diseases when tested against analogs containing similar structural motifs. While further preclinical validation is required, these preliminary results underscore the importance of rational drug design based on molecular recognition principles rather than empirical screening approaches alone.

Ongoing research efforts are focused on elucidating structure-activity relationships (SARs) through systematic variation of substituents on both the phenyl ring and azetidine core. High-throughput docking simulations combined with machine learning algorithms are being employed to predict optimal configurations that maximize binding affinity while minimizing toxicity risks—a multidisciplinary approach characteristic of modern pharmaceutical innovation.

The development pipeline for compounds like 3-(3-(trifluoromethyl)phenyl)azetidine-1-sulfonyl fluoride also benefits from collaborations between academic institutions and biotechnology firms specializing in fragment-based drug discovery (FBDD). By leveraging advanced biophysical techniques such as surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC), researchers can rapidly identify low-molecular-weight fragments that bind to therapeutic targets before progressing to full lead optimization stages.

Eco-toxicological assessments conducted on structurally related compounds suggest that proper functionalization strategies can mitigate environmental persistence concerns often associated with organofluorine chemicals. This aligns with global regulatory trends prioritizing sustainable development goals within chemical manufacturing sectors without compromising therapeutic efficacy standards.